Cas no 625826-66-6 (1,1'-Biphenyl, 3-(chloromethyl)-4,4'-difluoro-)

• Product Name: 1,1'-Biphenyl, 3-(chloromethyl)-4,4'-difluoro-
• CAS No: 625826-66-6
• MF: C₁₃H₉ClF₂
• MW: 238.660369634628
• CID: 1639772
• PubChem ID: 46312474
• Update Time: 2025-04-21

1,1'-Biphenyl, 3-(chloromethyl)-4,4'-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3-(chloromethyl)-4,4'-difluoro-
• 625826-66-6
• 3-(Chloromethyl)-4',4-difluorobiphenyl

• Inchi： 1S/C13H9ClF2/c14-8-11-7-10(3-6-13(11)16)9-1-4-12(15)5-2-9/h1-7H,8H2
• InChI Key： DNVHDOMSTFGXGU-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C=1)C1C=CC(=CC=1)F)F

Computed Properties

• Exact Mass: 238.03617
• Monoisotopic Mass: 238.0360843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives